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Compound of Interest

Compound Name: Methylfurmethide iodide

Cat. No.: B073127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data on the solubility

and stability of methylfurmethide iodide. The information is intended to support research,

development, and formulation activities involving this potent muscarinic agonist.

Core Physicochemical Properties
Property Value Source

Chemical Name

(5-Methyl-2-

furyl)methyltrimethylammoniu

m iodide

[1]

Alternative Names
Methylfutrethonium iodide, 5-

Methylfurmethide
[1]

CAS Number 1197-60-0 [1][2]

Molecular Formula C₉H₁₆INO

Molecular Weight 281.13 g/mol

Appearance White solid

Solubility Data
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Quantitative solubility data for methylfurmethide iodide in a range of common laboratory

solvents is limited in publicly available literature. The following table summarizes the known

qualitative and quantitative solubility information.

Solvent Solubility Source

Dimethyl Sulfoxide (DMSO) Soluble up to 100 mM [3][4]

Ethanol
Soluble (quantitative value not

specified)

Water Insoluble

Note: As a quaternary ammonium salt, the solubility of methylfurmethide iodide can be

influenced by the nature of the solvent, temperature, and the presence of other solutes.[5][6][7]

[8][9] For drug development purposes, empirical determination of solubility in relevant aqueous

buffers and physiological media is highly recommended.

Stability Profile
Detailed experimental stability data for methylfurmethide iodide is not extensively

documented. However, based on its chemical structure—a quaternary ammonium iodide with a

furan ring—and general knowledge of similar compounds, several potential stability

considerations can be inferred.
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Condition Potential for Degradation Discussion

Temperature Moderate

One source describes the

compound as "relatively stable

at room temperature".

However, elevated

temperatures can accelerate

the degradation of many

organic compounds. As a

precautionary measure,

storage at refrigerated

temperatures (+4°C) in a

desiccated environment is

recommended.

Light High

Iodide salts are often sensitive

to light, which can cause

oxidation of the iodide ion to

iodine, leading to discoloration

(a brownish tint). It is advisable

to protect methylfurmethide

iodide from light during storage

and handling.

pH/Hydrolysis Moderate

While the quaternary

ammonium group itself is

stable, the overall molecule's

stability in aqueous solutions

at different pH values has not

been reported. Depending on

the formulation, the furan

moiety could be susceptible to

degradation under strongly

acidic or basic conditions.

Oxidation Moderate The iodide counter-ion is

susceptible to oxidation.

Contact with oxidizing agents

should be avoided. The furan

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ring can also be prone to

oxidative degradation.

Experimental Protocols
Standardized experimental protocols are crucial for determining the precise solubility and

stability of a compound like methylfurmethide iodide. The following outlines general

methodologies that can be adapted for this purpose.

Solubility Determination: Shake-Flask Method
The shake-flask method is a widely accepted technique for determining equilibrium solubility.

Protocol:

Preparation: An excess amount of solid methylfurmethide iodide is added to a known

volume of the desired solvent (e.g., water, ethanol, phosphate-buffered saline) in a sealed

container.

Equilibration: The container is agitated at a constant temperature for a defined period (e.g.,

24-48 hours) to ensure equilibrium is reached.

Phase Separation: The suspension is allowed to stand, or is centrifuged/filtered, to separate

the undissolved solid from the saturated solution.

Quantification: The concentration of methylfurmethide iodide in the clear supernatant is

determined using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.

Stability Testing: Forced Degradation Studies
Forced degradation studies are performed to identify potential degradation pathways and to

develop stability-indicating analytical methods.

Protocol:

Stress Conditions: Solutions of methylfurmethide iodide are exposed to various stress

conditions, including:
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Acidic: e.g., 0.1 N HCl at 60°C for 24 hours.

Basic: e.g., 0.1 N NaOH at 60°C for 24 hours.

Oxidative: e.g., 3% H₂O₂ at room temperature for 24 hours.

Thermal: e.g., solid drug substance at 80°C for 48 hours.

Photolytic: e.g., exposure to UV light (e.g., 254 nm) and visible light.

Sample Analysis: At specified time points, samples are withdrawn and analyzed by a

stability-indicating HPLC method to quantify the remaining parent compound and detect any

degradation products.

Data Evaluation: The percentage of degradation is calculated, and the degradation products

can be further characterized using techniques like mass spectrometry (MS).

Mechanism of Action and Signaling Pathway
Methylfurmethide iodide is a potent muscarinic acetylcholine receptor (mAChR) agonist.[1]

Muscarinic receptors are G-protein coupled receptors (GPCRs) that mediate the effects of the

neurotransmitter acetylcholine in the central and peripheral nervous systems. There are five

subtypes of muscarinic receptors (M1-M5), which couple to different G-proteins to initiate

intracellular signaling cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Methylfurmethide Iodide: A Technical Guide to Solubility
and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073127#methylfurmethide-iodide-solubility-and-
stability-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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